Cas no 1361753-34-5 (2-(Bromomethyl)-6-methyl-3-(trifluoromethoxy)pyridine-5-acetonitrile)

• Product Name: 2-(Bromomethyl)-6-methyl-3-(trifluoromethoxy)pyridine-5-acetonitrile
• CAS No: 1361753-34-5
• MF: C₁₀H₈BrF₃N₂O
• MW: 309.082531929016
• CID: 4912569
• Update Time: 2025-06-09

2-(Bromomethyl)-6-methyl-3-(trifluoromethoxy)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-6-methyl-3-(trifluoromethoxy)pyridine-5-acetonitrile

• Inchi： 1S/C10H8BrF3N2O/c1-6-7(2-3-15)4-9(8(5-11)16-6)17-10(12,13)14/h4H,2,5H2,1H3
• InChI Key： OBLMSTHBXDBIME-UHFFFAOYSA-N
• SMILES： BrCC1=C(C=C(CC#N)C(C)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 302
• XLogP3: 2.7
• Topological Polar Surface Area: 45.9

Additional information on 2-(Bromomethyl)-6-methyl-3-(trifluoromethoxy)pyridine-5-acetonitrile

Comprehensive Overview of 2-(Bromomethyl)-6-methyl-3-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No. 1361753-34-5)

2-(Bromomethyl)-6-methyl-3-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No. 1361753-34-5) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique pyridine backbone and functional groups such as bromomethyl and trifluoromethoxy, serves as a critical intermediate in the synthesis of advanced molecules. Its structural versatility makes it a valuable asset for researchers exploring novel drug candidates and crop protection agents.

The growing interest in 2-(Bromomethyl)-6-methyl-3-(trifluoromethoxy)pyridine-5-acetonitrile is driven by its potential applications in addressing modern challenges, such as the development of sustainable agrochemicals and targeted therapeutics. With increasing global focus on green chemistry and precision medicine, this compound's role in enabling eco-friendly synthesis routes and selective biological activity is under intense scrutiny. Researchers are particularly intrigued by its ability to introduce trifluoromethoxy groups into complex molecules, a feature known to enhance metabolic stability and bioavailability.

From a synthetic chemistry perspective, the presence of both bromomethyl and cyano functionalities in CAS No. 1361753-34-5 offers multiple sites for further derivatization. This characteristic aligns perfectly with current trends in modular synthesis and fragment-based drug design, where building blocks with orthogonal reactivity are highly prized. The compound's pyridine core also contributes to its importance, as nitrogen-containing heterocycles continue to dominate pharmaceutical pipelines due to their favorable interactions with biological targets.

The analytical characterization of 2-(Bromomethyl)-6-methyl-3-(trifluoromethoxy)pyridine-5-acetonitrile presents interesting challenges and opportunities for modern spectroscopic techniques. Advanced methods such as NMR spectroscopy and high-resolution mass spectrometry are essential for confirming its structure and purity, topics frequently searched by analytical chemists. The compound's fluorine-containing moiety makes 19F NMR particularly valuable for reaction monitoring, a technique gaining popularity in process chemistry optimization.

In the context of intellectual property and commercial availability, CAS No. 1361753-34-5 represents an important case study in specialty chemicals supply chains. With pharmaceutical companies increasingly outsourcing complex intermediates, reliable access to high-quality pyridine derivatives like this one has become crucial. This trend reflects broader industry movements toward strategic partnerships between innovators and fine chemical manufacturers, a topic of frequent discussion in business development circles.

Looking forward, the scientific community anticipates expanded applications for 2-(Bromomethyl)-6-methyl-3-(trifluoromethoxy)pyridine-5-acetonitrile in emerging areas such as proteolysis targeting chimeras (PROTACs) and covalent inhibitors. These cutting-edge therapeutic modalities often require precisely functionalized aromatic building blocks, making compounds with bromomethyl handles particularly valuable. The compound's potential in material science applications, especially in the development of functional polymers, is another area attracting research attention.

For researchers working with CAS No. 1361753-34-5, proper handling and storage considerations are essential to maintain its reactivity. While not classified as hazardous under standard protocols, its bromomethyl group necessitates careful management to preserve synthetic utility. This aspect connects with broader laboratory safety discussions and the implementation of green chemistry principles in synthetic workflows, subjects of increasing importance in academic and industrial settings alike.

The synthesis and application of 2-(Bromomethyl)-6-methyl-3-(trifluoromethoxy)pyridine-5-acetonitrile exemplify the ongoing convergence of medicinal chemistry and process chemistry. As drug discovery paradigms shift toward more complex target structures, intermediates combining multiple functional groups - like this pyridine derivative - will likely see growing demand. This trajectory mirrors industry-wide efforts to balance molecular complexity with synthetic accessibility, a key challenge in modern pharmaceutical development.